![molecular formula C13H13N3O B1355848 N-(3-Amino-2-methylphenyl)isonicotinamide CAS No. 926258-23-3](/img/structure/B1355848.png)
N-(3-Amino-2-methylphenyl)isonicotinamide
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Description
“N-(3-Amino-2-methylphenyl)isonicotinamide” is a chemical compound with the molecular formula C13H13N3O . It has a molecular weight of 227.26 g/mol .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, a continuous flow microreactor system was developed to synthesize N-(3-Amino-4-methylphenyl)benzamide, a compound with a similar structure. The synthesis was achieved by the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride .Molecular Structure Analysis
The molecular structure of “N-(3-Amino-2-methylphenyl)isonicotinamide” consists of a isonicotinamide group attached to a 3-amino-2-methylphenyl group .Scientific Research Applications
- Isonicotinamide-based compounds have been studied for their ability to form cocrystals and coordination polymers. For instance, the reaction between [Cu(μ-OAc)(μ-Pip)(MeOH)]₂ and isonicotinamide in methanol yielded several compounds, including a cocrystal and an unusual coordination polymer . These structures provide insights into crystal engineering and materials science.
- Isonicotinamide plays a crucial role in directing the formation of 2D and 3D supramolecular assemblies. Its coordination with metal ions influences the arrangement of different structures, as observed in the aforementioned compounds .
Cocrystals and Polymers
Supramolecular Assemblies
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c1-9-11(14)3-2-4-12(9)16-13(17)10-5-7-15-8-6-10/h2-8H,14H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJXSSENPFPBRPN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C2=CC=NC=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)isonicotinamide |
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